Cas no 61566-10-7 (Desulfo Oxo-ambazone)

• Product Name: Desulfo Oxo-ambazone
• CAS No: 61566-10-7
• MF: C₈H₁₁N₇O
• MW: 221.219239473343
• CID: 1628076
• PubChem ID: 137321774
• Update Time: 2025-04-21

Desulfo Oxo-ambazone Chemical and Physical Properties

Names and Identifiers

• [4-(amidinohydrazono)cyclohexa-2,5-dienal] semicarbazone
• (4-(Amidinohydrazono)cyclohexa-2,5-dienal) semicarbazone
• (E)-2-{4-[2-(diaminomethylidene)hydrazinyl]phenyl}diazenecarboxamide
• [4-[2-(diaminomethylidene)hydrazinyl]phenyl]iminourea
• DTXSID10879183
• EINECS 262-852-1
• DesulfoOxo-ambazone
• (4-Oxo-2,5-cyclohexadien-1-ylideneamino)guanidine Semicarbazone;2-[4-[(Aminoiminomethyl)hydrazono]-2,5-cyclohexadien-1-ylidene]-hydrazinecarboxamide; 2-[4-[2-(Aminoiminomethyl)hydrazinylidene]-2,5-cyclohexadien-1-ylidene]hydrazinecarboxamide;
• AMBAZONE [SEMICARBAZONE]
• [4-(Amidinohydrazono)cyclohexa-2,5-dienal]semicarbazone
• Desulfo Oxo-ambazone
• NS00122782
• LMEKTJOFIUHOPU-UHFFFAOYSA-N
• 61566-10-7

• Inchi： 1S/C8H11N7O/c9-7(10)14-12-5-1-3-6(4-2-5)13-15-8(11)16/h1-4,13H,(H3,9,10)(H3,11,15,16)/b14-12+
• InChI Key： XUVJIBLUWWQHDY-WYMLVPIESA-N
• SMILES： O=C(N)NNC1C=CC(=CC=1)/N=N/C(=N)N

Computed Properties

• Exact Mass: 235.11839
• Monoisotopic Mass: 221.102508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144
• XLogP3: 0.4

Experimental Properties

• Density: 1.58
• Boiling Point: 461.1°C at 760 mmHg
• Flash Point: 232.6°C
• Refractive Index: 1.73
• PSA: 141.74